Cas no 401811-79-8 (1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-)

1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY- structure
401811-79-8 structure
Product Name:1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
CAS No:401811-79-8
MF:C9H8O5
MW:196.156823158264
CID:3187000
PubChem ID:21936063
Update Time:2025-04-21

1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY- Chemical and Physical Properties

Names and Identifiers

    • 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 6-METHOXY-
    • DB-186384
    • SCHEMBL5216404
    • MFCD27950411
    • 6-methoxy-1,3-benzodioxole-4-carboxylic acid
    • 6-methoxybenzo[d][1,3]dioxole-4-carboxylicacid
    • DTXSID401255533
    • 401811-79-8
    • SY309806
    • 6-methoxybenzo[d][1,3]dioxole-4-carboxylic acid
    • Inchi: 1S/C9H8O5/c1-12-5-2-6(9(10)11)8-7(3-5)13-4-14-8/h2-3H,4H2,1H3,(H,10,11)
    • InChI Key: KCKXXMOVAZNRFS-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C=C(C(=O)O)C1=2)OC

Computed Properties

  • Exact Mass: 196.03717335Da
  • Monoisotopic Mass: 196.03717335Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65Ų
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